Cas no 1002243-77-7 (7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 1002243-77-7
• MF: C₁₂H₁₀N₆
• MW: 238.248000621796
• MDL: MFCD04049562
• CID: 3059315
• PubChem ID: 4773274
• Update Time: 2025-07-24

7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(1,3-Dimethyl-1H-pyrazol-4-yl)-pyrazolo[1,5- a]-pyrimidine-3-carbonitrile
• AKOS B020609
• ART-CHEM-BB B020609
• 7-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-PYRAZOLO[1,5-A]-PYRIMIDINE-3-CARBONITRILE
• 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo1,5-apyrimidine-3-carbonitrile
• 7-(1,3-dimethyl-1h-pyrazol-4-yl)-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• DTXSID601150797
• CS-0282583
• BBL039952
• CQB24377
• 7-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)PYRAZOLO[1,5-A]PYRIMIDIN-3-YL CYANIDE
• 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 7-(1,3-dimethylpyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• AKOS000310271
• EN300-229562
• 1002243-77-7
• STK349618
• 7-(1,3-Dimethyl-1H-pyrazol-4-yl)pyrazolo(1,5-a)pyrimidine-3-carbonitrile

• MDL： MFCD04049562
• Inchi： 1S/C12H10N6/c1-8-10(7-17(2)16-8)11-3-4-14-12-9(5-13)6-15-18(11)12/h3-4,6-7H,1-2H3
• InChI Key： XQDPJZOUPOHGBB-UHFFFAOYSA-N
• SMILES： N12C(=C(C#N)C=N1)N=CC=C2C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 238.09669434g/mol
• Monoisotopic Mass: 238.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo1,5-apyrimidine-3-carbonitrile

Professional Introduction to Compound with CAS No 1002243-77-7 and Product Name: 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile

The compound with the CAS number 1002243-77-7 and the product name 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound consists of fused pyrazole and pyrimidine rings, which are well-known for their biological activity and role in drug development.

Recent research has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The presence of a dimethyl-substituted pyrazole ring at the 4-position in this compound enhances its pharmacological properties by influencing electronic distribution and steric interactions. This modification has been shown to improve binding affinity to biological targets, making it a valuable scaffold for drug discovery.

The carbonitrile group at the 3-position of the pyrimidine ring introduces a polar moiety that can enhance solubility and bioavailability, critical factors in pharmaceutical development. Additionally, the fused pyrazolo[1,5-a]pyrimidine core is a privileged structure that has been extensively studied for its anti-inflammatory, anticancer, and antimicrobial properties. The combination of these structural elements makes this compound a promising candidate for further investigation.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds have been a focal point due to their diverse biological activities. The 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile molecule exemplifies how structural modifications can lead to enhanced pharmacological effects. Studies have demonstrated that derivatives of this nature exhibit significant activity against various disease pathways, including those involving kinases and other enzymes relevant to cancer biology.

One of the most compelling aspects of this compound is its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancers. The pyrazole and pyrimidine moieties provide a scaffold that can interact with the active sites of these enzymes, disrupting their function and thereby inhibiting tumor growth. Furthermore, the dimethyl substitution on the pyrazole ring fine-tunes the electronic properties of the molecule, allowing for optimal binding interactions.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into its binding mode with target proteins, providing a rational basis for further structure-activity relationship (SAR) studies. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which have confirmed the structural integrity and conformational preferences of this molecule.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds due to their versatility and efficacy. The 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile is no exception and represents a culmination of decades of research into optimizing heterocyclic scaffolds for therapeutic use. Its unique combination of structural features positions it as a potent tool for developing novel treatments against various diseases.

Recent clinical trials have begun to explore the efficacy of related compounds in treating refractory cancers. While results are still emerging, preliminary data suggest that molecules with similar structural motifs can induce apoptosis in cancer cells while sparing healthy tissues. This selectivity is critical for improving patient outcomes and reducing side effects associated with conventional chemotherapy.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the pyrazole and pyrimidine rings, followed by functional group transformations such as nitrile introduction. These synthetic strategies highlight the importance of cross-coupling reactions and transition metal catalysis in constructing complex heterocyclic frameworks efficiently.

As research continues to uncover new biological targets and mechanisms, compounds like 7-(1,3-dimethyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile will remain at the forefront of drug discovery efforts. Their ability to modulate key biological pathways makes them invaluable tools for developing treatments against some of society's most pressing health challenges. The ongoing exploration of their pharmacological properties promises to yield further breakthroughs in medicine.